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Compound of Interest

Compound Name:
2-Bromo-1-(4-

fluorophenyl)ethanone-d4

Cat. No.: B15554374

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone-
d4, a deuterated analog of a valuable synthetic intermediate. This document provides a

comprehensive overview of the synthetic pathway, detailed experimental protocols, and

relevant characterization data. The strategic incorporation of deuterium atoms into the phenyl

ring of the parent compound makes 2-Bromo-1-(4-fluorophenyl)ethanone-d4 a useful tool in

various research applications, including as an internal standard for quantitative analysis by

NMR, GC-MS, or LC-MS, and in studies of drug metabolism.[1]

Synthetic Strategy
The synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4 is achieved through a two-step

process commencing with the deuteration of the commercially available starting material, 4-

fluoroacetophenone. This is followed by the selective bromination of the resulting deuterated

intermediate, 4'-fluoroacetophenone-d4.

Overall Synthetic Scheme:
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4-Fluoroacetophenone Step 1:
Deuteration 4'-Fluoroacetophenone-d4 Step 2:

Bromination 2-Bromo-1-(4-fluorophenyl)ethanone-d4

Click to download full resolution via product page

Figure 1: Overall synthetic workflow for 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Experimental Protocols
Step 1: Synthesis of 4'-Fluoroacetophenone-d4
The critical step in this synthesis is the regioselective introduction of four deuterium atoms onto

the phenyl ring of 4-fluoroacetophenone. This is effectively achieved via an iridium-catalyzed

hydrogen-deuterium (H/D) exchange reaction. The ketone directing group facilitates the ortho-

deuteration, and the reaction proceeds to completion to afford the desired 2,3,5,6-

tetradeuterated product.

Reaction Scheme:

Deuteration Reaction

4-Fluoroacetophenone [Ir(cod)(NHC)]BF4 (cat.)
D2O 4'-Fluoroacetophenone-d4

Click to download full resolution via product page

Figure 2: Reaction scheme for the synthesis of 4'-Fluoroacetophenone-d4.
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Reagent/Solvent CAS Number Molecular Formula

4-Fluoroacetophenone 403-42-9 C₈H₇FO

[Ir(cod)(IMes)]BF₄ (or similar Ir

catalyst)
- -

Deuterium Oxide (D₂O) 7789-20-0 D₂O

Dichloromethane (DCM) 75-09-2 CH₂Cl₂

Procedure:

To a dry Schlenk flask under an argon atmosphere, add 4-fluoroacetophenone (1.0 eq) and

the iridium catalyst (e.g., [Ir(cod)(IMes)]BF₄, 1-2 mol%).

Add degassed dichloromethane as the solvent.

Add deuterium oxide (D₂O, a large excess, e.g., 20 eq) to the reaction mixture.

Seal the flask and heat the mixture at a specified temperature (e.g., 80-100 °C) for a

designated period (e.g., 12-24 hours), with vigorous stirring.

Monitor the reaction progress by ¹H NMR spectroscopy to confirm the disappearance of the

aromatic proton signals.

Upon completion, cool the reaction mixture to room temperature.

Extract the product with dichloromethane.

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford pure 4'-

fluoroacetophenone-d4.

Quantitative Data (Expected):
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Parameter Value

Yield >90%

Isotopic Purity >98%

Step 2: Synthesis of 2-Bromo-1-(4-
fluorophenyl)ethanone-d4
The second step involves the α-bromination of the deuterated ketone, 4'-fluoroacetophenone-

d4. A mild and efficient method for this transformation utilizes Oxone® and ammonium bromide

in methanol. This method offers high yields and regioselectivity for the desired product.

Reaction Scheme:

Bromination Reaction

4'-Fluoroacetophenone-d4 Oxone®, NH4Br
Methanol 2-Bromo-1-(4-fluorophenyl)ethanone-d4

Click to download full resolution via product page

Figure 3: Reaction scheme for the synthesis of 2-Bromo-1-(4-fluorophenyl)ethanone-d4.
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Reagent/Solvent CAS Number Molecular Formula

4'-Fluoroacetophenone-d4 1335333-86-2 C₈H₃D₄FO

Oxone® 70693-62-8 2KHSO₅·KHSO₄·K₂SO₄

Ammonium Bromide (NH₄Br) 12124-97-9 NH₄Br

Methanol (MeOH) 67-56-1 CH₃OH

Ethyl Acetate 141-78-6 C₄H₈O₂

Sodium Thiosulfate 7772-98-7 Na₂S₂O₃

Procedure:

Dissolve 4'-fluoroacetophenone-d4 (1.0 eq) and ammonium bromide (1.1 eq) in methanol in

a round-bottom flask.

To this stirred solution, add Oxone® (1.1 eq) portion-wise at room temperature.

Stir the reaction mixture at room temperature and monitor its progress by thin-layer

chromatography (TLC). The reaction is typically complete within 1-2 hours.

Upon completion, quench the reaction by adding an aqueous solution of sodium thiosulfate.

Extract the product with ethyl acetate.

Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Concentrate the solution under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel (eluting with a mixture of

hexane and ethyl acetate) to yield pure 2-Bromo-1-(4-fluorophenyl)ethanone-d4.

Quantitative Data (Expected):
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Parameter Value

Yield >95%

Purity >98%

Characterization Data
The structural confirmation of the final product, 2-Bromo-1-(4-fluorophenyl)ethanone-d4, is

achieved through standard analytical techniques.

Table 1: Physicochemical and Spectroscopic Data

Property 4'-Fluoroacetophenone-d4
2-Bromo-1-(4-
fluorophenyl)ethanone-d4

Molecular Formula C₈H₃D₄FO C₈H₂D₄BrFO

Molecular Weight 142.19 g/mol 221.06 g/mol

CAS Number 1335333-86-2 1219803-30-1

¹H NMR

Signals corresponding to the

acetyl protons will be

observed. The aromatic region

will show the absence of

proton signals.

A singlet corresponding to the -

CH₂Br protons will be

observed. The aromatic region

will show the absence of

proton signals.

¹³C NMR

Signals for the carbonyl

carbon, methyl carbon, and the

deuterated aromatic carbons

will be observed. The C-D

coupling will lead to multiplets

for the aromatic carbons.

Signals for the carbonyl

carbon, the bromomethyl

carbon, and the deuterated

aromatic carbons will be

observed.

Mass Spectrometry (EI) M⁺ peak at m/z 142.

M⁺ peak at m/z 220/222

(characteristic isotopic pattern

for bromine).
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For comparison, the ¹H NMR spectrum of the non-deuterated 2-Bromo-1-(4-

fluorophenyl)ethanone in CDCl₃ shows a singlet for the CH₂Br protons at approximately 4.43

ppm and multiplets for the aromatic protons in the range of 7.14-8.13 ppm.[2] The ¹³C NMR

spectrum of the non-deuterated compound shows a signal for the CH₂Br carbon at around 30.5

ppm and the carbonyl carbon at approximately 189.7 ppm.[3]

Safety Considerations
Standard laboratory safety precautions should be followed, including the use of personal

protective equipment (gloves, safety glasses, lab coat). All manipulations should be performed

in a well-ventilated fume hood. 2-Bromo-1-(4-fluorophenyl)ethanone is a lachrymator and

corrosive; handle with care.

Conclusion
This technical guide provides a detailed and reliable two-step synthetic route for the

preparation of 2-Bromo-1-(4-fluorophenyl)ethanone-d4. The described protocols for the

iridium-catalyzed deuteration and subsequent mild bromination offer high yields and purity of

the desired isotopically labeled compound, making it readily accessible for its intended

applications in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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